Cas no 4609-49-8 (1,2,3-thiadiazole-4,5-dicarboxylic acid)

• Product Name: 1,2,3-thiadiazole-4,5-dicarboxylic acid
• CAS No: 4609-49-8
• MF: C₄H₂N₂O₄S
• MW: 174.134679317474
• CID: 860100
• Update Time: 2026-04-29

1,2,3-thiadiazole-4,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3-thiadiazole-4,5-dicarboxylic acid
• thiadiazole-4,5-dicarboxylic acid

Computed Properties

• Exact Mass: 173.97356

Experimental Properties

• Density: 1.925±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 96-98 ºC
• Solubility: Dissolution (59 g/l) (25 º C),
• PSA: 100.38